4-Ethoxy-3-fluorobenzene-1-carbothioamide
Overview
Description
4-Ethoxy-3-fluorobenzene-1-carbothioamide is a chemical compound with the molecular formula C9H10FNOS . It has a molecular weight of 199.25 .
Molecular Structure Analysis
The InChI code for 4-Ethoxy-3-fluorobenzene-1-carbothioamide is 1S/C9H10FNOS/c1-2-12-8-4-3-6 (9 (11)13)5-7 (8)10/h3-5H,2H2,1H3, (H2,11,13) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
4-Ethoxy-3-fluorobenzene-1-carbothioamide is a powder that is stored at room temperature .Scientific Research Applications
Chemical Synthesis
- Summary of the Application : 4-Ethoxy-3-fluorobenzene-1-carbothioamide could potentially be used in the Friedel-Crafts acylation of benzene derivatives . This is a common reaction in organic synthesis to form C-C bonds .
- Methods of Application or Experimental Procedures : The Friedel-Crafts acylation typically involves the reaction between arenes and acyl chlorides or anhydrides . Various catalysts such as metal halogen acid, metal oxide, metal triflate, ionic liquids and miscellaneous catalytic systems can be used .
Pharmaceutical Testing
- Summary of the Application : 4-Ethoxy-3-fluorobenzene-1-carbothioamide can be used for pharmaceutical testing . It can be used as a reference standard in the development and testing of pharmaceutical products .
- Methods of Application or Experimental Procedures : The compound can be used in various analytical methods such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) to test the purity, potency, and stability of pharmaceutical products .
Material Science
- Summary of the Application : 4-Ethoxy-3-fluorobenzene-1-carbothioamide could potentially be used in material science for the synthesis of complex carbon-containing molecules .
- Methods of Application or Experimental Procedures : The compound can be used in various synthetic organic chemical research methods to provide new methodology and reagents that facilitate the synthesis of highly complex carbon-containing molecules .
Analytical Chemistry
- Summary of the Application : 4-Ethoxy-3-fluorobenzene-1-carbothioamide can be used as a reference standard in analytical chemistry . It can be used to calibrate instruments and validate methods .
- Methods of Application or Experimental Procedures : The compound can be used in various analytical methods such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) to calibrate instruments and validate methods .
Organic Synthesis
- Summary of the Application : 4-Ethoxy-3-fluorobenzene-1-carbothioamide could potentially be used in organic synthesis for the preparation of complex carbon-containing molecules .
- Methods of Application or Experimental Procedures : The compound can be used in various synthetic organic chemical research methods to provide new methodology and reagents that facilitate the synthesis of highly complex carbon-containing molecules .
Safety And Hazards
This compound has several safety precautions associated with it. For example, it should be kept away from heat/sparks/open flames/hot surfaces and should not be sprayed on an open flame or other ignition source . It should be handled under inert gas and protected from moisture . The compound should not be inhaled or ingested, and contact with skin, eyes, or clothing should be avoided .
properties
IUPAC Name |
4-ethoxy-3-fluorobenzenecarbothioamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNOS/c1-2-12-8-4-3-6(9(11)13)5-7(8)10/h3-5H,2H2,1H3,(H2,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVYILDYOJGBTHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=S)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethoxy-3-fluorobenzene-1-carbothioamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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